Cas no 2097945-97-4 (2-(Piperidin-4-yl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide)

• Product Name: 2-(Piperidin-4-yl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide
• CAS No: 2097945-97-4
• MF: C₁₀H₁₂N₂O₃S₂
• MW: 272.343879699707
• CID: 5045654
• Update Time: 2023-08-25

2-(Piperidin-4-yl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-4-yl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide
• 1,1-dioxo-2-piperidin-4-ylthieno[2,3-d][1,2]thiazol-3-one
• 2-(Piperidin-4-yl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide

• Inchi： 1S/C10H12N2O3S2/c13-10-9-8(3-6-16-9)17(14,15)12(10)7-1-4-11-5-2-7/h3,6-7,11H,1-2,4-5H2
• InChI Key： LTUGFRQMTQOYBX-UHFFFAOYSA-N
• SMILES： S1(C2C=CSC=2C(N1C1CCNCC1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 425
• XLogP3: 0.7
• Topological Polar Surface Area: 103